Cas no 35416-42-3 (2,4-Hexadienoic acid,2-phenylethyl ester)

• Product Name: 2,4-Hexadienoic acid,2-phenylethyl ester
• CAS No: 35416-42-3
• MF: C₁₄H₁₆O₂
• MW: 216.275644302368
• CID: 313495
• PubChem ID: 6438116
• Update Time: 2025-04-19

2,4-Hexadienoic acid,2-phenylethyl ester Chemical and Physical Properties

Names and Identifiers

• 2,4-Hexadienoic acid,2-phenylethyl ester
• 2-phenylethyl hexa-2,4-dienoate
• 2-phenylethyl (2E,4E)-hexa-2,4-dienoate
• Phenethyl hexa-2,4-dienoate
• EINECS 252-553-4
• M3TG9C47SM
• DTXSID6067919
• 35416-42-3
• 2-Phenylethyl 2,4-hexadienoate
• 1003863-62-4
• 2-Phenylethyl (2E,4E)-2,4-hexadienoate
• 2,4-Hexadienoic acid, 2-phenylethyl ester, (2E,4E)-
• 2,4-Hexadienoic acid, 2-phenylethyl ester

• Inchi： 1S/C14H16O2/c1-2-3-5-10-14(15)16-12-11-13-8-6-4-7-9-13/h2-10H,11-12H2,1H3/b3-2+,10-5+
• InChI Key： PPZYQYDDSJRELL-XPQLPGEHSA-N
• SMILES： O(C(/C=C/C=C/C)=O)CCC1C=CC=CC=1

Computed Properties

• Exact Mass: 216.11508
• Monoisotopic Mass: 216.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters